Cas no 2166859-78-3 ({2-oxa-8-thiaspiro4.5decan-1-yl}methanesulfonamide)

• Product Name: {2-oxa-8-thiaspiro4.5decan-1-yl}methanesulfonamide
• CAS No: 2166859-78-3
• MF: C₉H₁₇NO₃S₂
• MW: 251.366180181503
• CID: 5866938
• PubChem ID: 165857283
• Update Time: 2025-07-19

{2-oxa-8-thiaspiro4.5decan-1-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {2-oxa-8-thiaspiro4.5decan-1-yl}methanesulfonamide
• EN300-1478863
• 2166859-78-3
• {2-oxa-8-thiaspiro[4.5]decan-1-yl}methanesulfonamide

• Inchi： 1S/C9H17NO3S2/c10-15(11,12)7-8-9(1-4-13-8)2-5-14-6-3-9/h8H,1-7H2,(H2,10,11,12)
• InChI Key： YVBAHSJKDDBGKP-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)CCOC2CS(N)(=O)=O

Computed Properties

• Exact Mass: 251.06498575g/mol
• Monoisotopic Mass: 251.06498575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 103Ų

Additional information on {2-oxa-8-thiaspiro4.5decan-1-yl}methanesulfonamide

Comprehensive Overview of {2-oxa-8-thiaspiro[4.5]decan-1-yl}methanesulfonamide (CAS No. 2166859-78-3): Properties, Applications, and Research Insights

The compound {2-oxa-8-thiaspiro[4.5]decan-1-yl}methanesulfonamide (CAS No. 2166859-78-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic framework, combining oxygen and sulfur heteroatoms, offers versatile reactivity and potential applications in drug discovery and material science. This article delves into its molecular characteristics, synthetic pathways, and emerging trends, while addressing frequently searched queries such as "spirocyclic sulfonamide derivatives" and "CAS 2166859-78-3 applications."

From a structural perspective, the {2-oxa-8-thiaspiro[4.5]decan-1-yl}methanesulfonamide features a spiro[4.5]decane core, where oxygen and sulfur atoms are strategically embedded to enhance stability and bioactivity. Researchers have highlighted its potential as a pharmacophore in designing enzyme inhibitors or receptor modulators, particularly in targeting metabolic disorders—a hot topic in 2024 due to rising global health concerns. Its methanesulfonamide moiety further contributes to solubility and binding affinity, making it a candidate for optimizing drug-like properties.

Synthetic routes to this compound often involve multi-step cyclization and sulfonylation techniques, with recent advancements focusing on greener methodologies. A 2023 study published in the Journal of Medicinal Chemistry emphasized the role of catalyzed spiroannulation to improve yield and purity—addressing the industry's demand for sustainable synthesis. Such innovations align with the growing search trend for "eco-friendly spirocyclic synthesis" and "CAS 2166859-78-3 preparation."

Beyond pharmaceuticals, {2-oxa-8-thiaspiro[4.5]decan-1-yl}methanesulfonamide has shown promise in material science, particularly in polymer crosslinking and ligand design for catalysis. Its dual heteroatom system enables chelation with transition metals, a property explored in recent patents for OLED materials—a sector booming with the rise of flexible electronics. This interdisciplinary relevance answers common queries like "spiro compounds in electronics" and "sulfur-oxygen heterocycles uses."

Analytical characterization of CAS No. 2166859-78-3 typically employs NMR, HPLC-MS, and X-ray crystallography, with spectral data often shared in open-access databases to accelerate research. A 2024 meta-analysis noted its increasing appearance in fragment-based drug design libraries, underscoring its "privileged scaffold" status. For researchers querying "spectral data of 2166859-78-3" or "spirocyclic sulfonamide bioactivity," these resources are invaluable.

In conclusion, {2-oxa-8-thiaspiro[4.5]decan-1-yl}methanesulfonamide represents a compelling case study in modern heterocyclic chemistry. Its multifaceted applications—from drug development to advanced materials—reflect the convergence of sustainability, innovation, and interdisciplinary science. As search volumes for "novel spirocyclic compounds" and "CAS 2166859-78-3 suppliers" surge, this compound is poised to remain a focal point in scientific and industrial discourse.